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[(5S)-5-amino-5-carboxypentyl]azanium;(2S)-2-[4-(2-methylpropyl)phenyl]propanoate [(5S)-5-amino-5-carboxypentyl]azanium;(2S)-2-[4-(2-methylpropyl)phenyl]propanoate Dexibuprofen, also known as S-ibuoprofen, is a non-steroidal anti-inflammatory drug. It is the active dextrorotatory enantiomer of ibuprofen. Most ibuprofen formulations contain a racemic mixture of both isomers. Dexibuprofen acts as cyclooxygenase inhibitor.
Brand Name: Vulcanchem
CAS No.: 1113403-10-4
VCID: VC0005628
InChI: InChI=1S/C13H18O2.C6H14N2O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15;7-4-2-1-3-5(8)6(9)10/h4-7,9-10H,8H2,1-3H3,(H,14,15);5H,1-4,7-8H2,(H,9,10)/t10-;5-/m00/s1
SMILES: CC(C)CC1=CC=C(C=C1)C(C)C(=O)[O-].C(CC[NH3+])CC(C(=O)O)N
Molecular Formula: C19H32N2O4
Molecular Weight: 352.5 g/mol

[(5S)-5-amino-5-carboxypentyl]azanium;(2S)-2-[4-(2-methylpropyl)phenyl]propanoate

CAS No.: 1113403-10-4

Cat. No.: VC0005628

Molecular Formula: C19H32N2O4

Molecular Weight: 352.5 g/mol

* For research use only. Not for human or veterinary use.

[(5S)-5-amino-5-carboxypentyl]azanium;(2S)-2-[4-(2-methylpropyl)phenyl]propanoate - 1113403-10-4

Description Dexibuprofen, also known as S-ibuoprofen, is a non-steroidal anti-inflammatory drug. It is the active dextrorotatory enantiomer of ibuprofen. Most ibuprofen formulations contain a racemic mixture of both isomers. Dexibuprofen acts as cyclooxygenase inhibitor.
CAS No. 1113403-10-4
Molecular Formula C19H32N2O4
Molecular Weight 352.5 g/mol
IUPAC Name [(5S)-5-amino-5-carboxypentyl]azanium;(2S)-2-[4-(2-methylpropyl)phenyl]propanoate
Standard InChI InChI=1S/C13H18O2.C6H14N2O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15;7-4-2-1-3-5(8)6(9)10/h4-7,9-10H,8H2,1-3H3,(H,14,15);5H,1-4,7-8H2,(H,9,10)/t10-;5-/m00/s1
Standard InChI Key IHHXIUAEPKVVII-PTKYJSHISA-N
Isomeric SMILES C[C@@H](C1=CC=C(C=C1)CC(C)C)C(=O)[O-].C(CC[NH3+])C[C@@H](C(=O)O)N
SMILES CC(C)CC1=CC=C(C=C1)C(C)C(=O)[O-].C(CC[NH3+])CC(C(=O)O)N
Canonical SMILES CC(C)CC1=CC=C(C=C1)C(C)C(=O)[O-].C(CC[NH3+])CC(C(=O)O)N
Appearance Solid powder

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